Cas no 2694731-58-1 ((9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate
• CAS No: 2694731-58-1
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5613715
• PubChem ID: 165948561
• Update Time: 2025-10-28

(9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2694731-58-1
• EN300-33050498
• (9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate

• Inchi： 1S/C20H20N2O3/c1-13(23)22-10-14(11-22)21-20(24)25-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-12H2,1H3,(H,21,24)
• InChI Key： AZZWRKCGZAQDBV-UHFFFAOYSA-N
• SMILES： O(C(NC1CN(C(C)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate

Chemical Compound CAS No 2694731-58-1: (9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate

The compound with CAS No 2694731-58-1, commonly referred to as (9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate, is a highly specialized chemical entity with significant applications in the field of organic synthesis and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential for use in advanced materials and drug delivery systems.

Fluorenylmethyloxycarbonyl (Fmoc) groups, such as the one present in this compound, are widely recognized for their role as protecting groups in peptide synthesis. The integration of the azetidine ring further enhances the compound's versatility, enabling it to participate in a variety of chemical reactions and applications. Recent studies have highlighted the importance of such compounds in the development of bioactive molecules and their potential role in therapeutic interventions.

The synthesis of (9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, with a particular focus on minimizing environmental impact and maximizing scalability.

In terms of applications, this compound has shown promise in the field of polymer chemistry, where it serves as a building block for constructing complex polymeric architectures. Its ability to undergo controlled polymerization reactions has made it a valuable tool in the development of stimuli-responsive materials and advanced composites.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate. These studies have revealed its potential as a versatile intermediate in the synthesis of bioactive compounds, particularly those with complex stereochemistry.

The integration of this compound into drug delivery systems has also been explored, with researchers investigating its ability to enhance the bioavailability and targeting efficiency of therapeutic agents. Its unique chemical properties make it an attractive candidate for use in nanomedicine and targeted drug delivery technologies.

In conclusion, (9H-fluoren-9-yl)methyl N-(1-acetylazetidin-3-yl)carbamate is a multifaceted compound with a wide range of applications across various fields of chemistry and materials science. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in the development of innovative solutions to complex scientific challenges.